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Compound of Interest

Compound Name: BDP 558/568 azide

Cat. No.: B1192273

Executive Summary & Chemical Identity

BDP 558/568 Azide is a high-performance, borondipyrromethene (BODIPY) based fluorophore
functionalized with an azide group for bioorthogonal "Click" chemistry.[1] As a Senior
Application Scientist, | recommend this dye specifically for applications requiring extreme
photostability and high quantum yield in the yellow-orange spectrum.

Unlike traditional cyanine dyes (e.g., Cy3) or rhodamines (e.g., TAMRA), the BDP core is
electrically neutral and relatively hydrophobic. This structural difference confers superior
resistance to photobleaching and pH-insensitivity, making it ideal for quantitative imaging,
single-molecule tracking, and lipid microdomain studies.[]

Core Chemical Specifications
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Parameter Value

Notes

Borondipyrromethene
Fluorophore Core

High quantum yield, narrow
emission bandwidth.[1][2][3][4]

(BODIPY)
[51[6]
Bioorthogonal; reacts with
Reactive Group Azide (-N3) alkynes via CUAAC or SPAAC.
[2]
] Small size minimizes steric
Molecular Weight ~428.27 Da )
hindrance.
Critical: Low water solubility.[6]
B [71[8] Must be dissolved in
Solubility DMSO, DMF, DCM

organic solvent before

aqueous dilution.

Photophysical Properties

The nomenclature "558/568" refers to the approximate excitation and emission maxima in
nanometers.[9][10] However, in practical application, these values shift slightly based on

solvent polarity.

Spectral Data Table
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Property Value Experimental Implication

Excitation Max ( Perfectly matched to the 561
561 nm nm DPSS laser common in

) confocal systems.[1][2]

Emission Max ( Small Stokes shift (~8-10 nm).
569 nm [2] Requires precise filter

)

selection to avoid crosstalk.

Extinction Coefficient (

)

84,400 M—cm™!

High absorptivity; yields bright
signal even at low labeling

density.

Quantum Yield (

Very efficient fluorescence;

~0.68 _
) excellent for dim targets.
] Negligible absorption at DNA
Correction Factor (260 nm) 0.00 o
quantification wavelengths.
Low correction required for
Correction Factor (280 nm) 0.07 protein concentration

normalization.

Spectral Compatibility Logic

The small Stokes shift is the primary technical challenge with BDP 558/568. Standard TRITC
filters often have wide bandpasses that may result in self-absorption or bleed-through.[2]

Incompatible Filters

Standard TRITC

Risk: Suboptimal Excitatio

Excitation Source
561 nm Laser

!
(Often Ex 550/25, Em 605/70) |

n

- - ] Emission Filter A
Excitation BDP 558/568 Emission (Small Stokes Shift) | Signal Detector
Bandpass 585/40 nm (PMT/HyD)

(Ex: 561nm / Em: 569nm)

(Avoids Excitation Leak)
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Figure 1: Optical Configuration Logic. Note the requirement for a narrow bandpass filter or
specific 561-compatible filter sets to manage the small Stokes shift.[2]

Mechanism of Action: Bioorthogonal Labeling

BDP 558/568 Azide is designed for Click Chemistry.[6][8][11] It does not bind directly to
proteins or DNA; it requires the target biomolecule to be pre-functionalized with an Alkyne (for
Copper-Catalyzed Azide-Alkyne Cycloaddition, CUAAC) or a Cyclooctyne (e.g., DBCO for
Strain-Promoted Azide-Alkyne Cycloaddition, SPAAC).[2]

The CUAAC Reaction Workflow

The most common application is detecting EdU (5-ethynyl-2'-deoxyuridine) in proliferating cells
or labeling alkyne-tagged proteins.[2]
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1. Metabolic Labeling
(Incubate cells with EdU/Alkyne-tag)

2. Fixation & Permeabilization
(Paraformaldehyde + Triton X-100)

3. Click Rea%tion Cocktail
Reagents:
- BDP 558/568 Azide
- CuS0O4 (Catalyst)
- Ascorbate (Reductant)
- THPTA (Ligand/Protectant)

:

Mechanism:
Azide (Dye) + Alkyne (Target) -> Triazole Linkage
. |

)

4. Imaging

(High Contrast, Low Background)

Click to download full resolution via product page
Figure 2: Step-by-step Click Chemistry workflow for intracellular labeling.

Experimental Protocol: Intracellular Labeling

Context: This protocol assumes labeling of alkyne-modified targets (e.g., EdU-incorporated
DNA) in adherent cells.[2]

Reagents Preparation[2][3][11][12]

+ BDP 558/568 Azide Stock: Dissolve 1 mg in DMSO to create a 5-10 mM stock. Store at
-20°C, desiccated, protected from light.

¢ CuSOa Solution: 100 mM in water.
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e Sodium Ascorbate: 100 mM in water (Prepare fresh!).

e THPTA Ligand: Dissolve to 50 mM in water. Crucial: THPTA protects proteins/RNA from
copper-induced degradation and maintains dye solubility.[2]

Step-by-Step Procedure

» Fixation: Fix cells with 4% Paraformaldehyde (PFA) for 15 min. Wash 2x with PBS.
» Permeabilization: Incubate with 0.5% Triton X-100 in PBS for 20 min. Wash 2x with PBS.
o Reaction Cocktail Assembly (Order Matters):

o Prepare the reaction buffer (PBS or TBS).

o Add CuSOea (final 1 mM) premixed with THPTA (final 2-5 mM).[2] Allow to complex for 5

mins.
o Add BDP 558/568 Azide (final 1-10 uM).[2]
o Add Sodium Ascorbate (final 10 mM) last to initiate the catalytic cycle.

 Incubation: Add cocktail to cells immediately. Incubate for 30—60 minutes at Room
Temperature in the dark.

e Washing: Wash 3x with PBS containing 0.1% Tween-20 to remove hydrophobic dye
aggregates.[2]

e Nuclear Counterstain: Stain with DAPI or Hoechst if required.

Troubleshooting & Optimization (Senior Scientist
Insights)
Dye Aggregation (The "Spots" Problem)

Issue: BDP dyes are lipophilic. In aqueous buffers, they can crash out, causing bright, non-
specific background spots. Solution:

e Ligand is Key: Use THPTA or TBTA.[12] Do not rely on copper alone.[5]
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e Solvent: Ensure the dye stock is fully dissolved in DMSO before adding to the aqueous
buffer.

e Wash: Include a detergent wash (Tween-20 or Triton) after the click reaction to strip non-
specifically bound hydrophobic dye.[2]

Fluorescence Quenching

Issue: Signal is weak despite high labeling efficiency. Solution:

o Copper Toxicity: Excess copper can quench fluorescence and degrade sample integrity.
Ensure the Cu:Ligand ratio is at least 1:2 (preferably 1:5).

e Bleaching: While BDP is stable, avoid mounting media containing p-phenylenediamine
(PPD) if it reacts with the specific BDP variant (rare, but possible). Use modern antifade
mountants like ProLong Glass.

Spectral Crosstalk

Issue: Signal bleeds into the Red (Cy5) channel. Solution:

o BDP 558/568 has a long emission tail. If multiplexing with a Far-Red dye (e.g., Cy5 or Alexa
647), use a 640 nm laser for the red dye (not 633 nm) and ensure your 568 emission filter
cuts off strictly below 600 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.medkoo.com/products/35618
https://www.jenabioscience.com/click-chemistry/click-reagents-by-chemistry/azide-reagents/fluorescent-dyes
https://www.abpbio.com/product/bodipy-558-568/
https://www.lumiprobe.com/p/bdp-558-568-tetrazine
https://www.lumiprobe.com/p/bdp-558-568-dbco?region_id=2
https://labscoop.com/us/en/product/ant/antibodies-com/a270059-50-bdp-558-568-azide
https://www.antibodies.com/catalog/assistive-reagents/bdp-558-568-azide-a270059
http://lumiprobe.jinpanbio.com/625.html
http://lumiprobe.jinpanbio.com/625.html
https://app.fluorofinder.com/dyes/1737-bodipy-558-568-ex-max-555-nm-em-max-566-nm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10741882/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://www.benchchem.com/product/b1192273#bdp-558-568-azide-excitation-and-emission-spectrum
https://www.benchchem.com/product/b1192273#bdp-558-568-azide-excitation-and-emission-spectrum
https://www.benchchem.com/product/b1192273#bdp-558-568-azide-excitation-and-emission-spectrum
https://www.benchchem.com/product/b1192273#bdp-558-568-azide-excitation-and-emission-spectrum
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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